Cas no 1270466-08-4 (3-(2,3,6-trifluorophenyl)morpholine)

• Product Name: 3-(2,3,6-trifluorophenyl)morpholine
• CAS No: 1270466-08-4
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 5948050
• PubChem ID: 83439752
• Update Time: 2025-05-27

3-(2,3,6-trifluorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,6-trifluorophenyl)morpholine
• EN300-1865764
• 1270466-08-4

• Inchi： 1S/C10H10F3NO/c11-6-1-2-7(12)10(13)9(6)8-5-15-4-3-14-8/h1-2,8,14H,3-5H2
• InChI Key： FTTXZCDKBFDIBE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1COCCN1)F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,3,6-trifluorophenyl)morpholine

Recent Advances in the Study of 3-(2,3,6-Trifluorophenyl)morpholine (CAS: 1270466-08-4) in Chemical Biology and Pharmaceutical Research

3-(2,3,6-Trifluorophenyl)morpholine (CAS: 1270466-08-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological activity, and mechanism of action, particularly in the context of central nervous system (CNS) disorders and oncology. This research brief consolidates the latest findings related to this compound, providing insights into its current applications and future directions.

The synthesis of 3-(2,3,6-trifluorophenyl)morpholine has been optimized in recent years to improve yield and purity, which are critical for its application in drug development. Advanced catalytic methods and green chemistry approaches have been employed to address challenges associated with the introduction of fluorine atoms into the phenyl ring. These improvements have facilitated the production of high-quality batches for preclinical and clinical studies, underscoring the compound's growing importance in medicinal chemistry.

Pharmacological evaluations of 3-(2,3,6-trifluorophenyl)morpholine have revealed its potential as a modulator of neurotransmitter systems, particularly those involving dopamine and serotonin receptors. In vitro and in vivo studies have demonstrated its efficacy in models of depression and anxiety, suggesting a possible role in the treatment of mood disorders. Additionally, its ability to cross the blood-brain barrier efficiently makes it a promising candidate for CNS-targeted therapies. These findings are supported by recent publications in high-impact journals, which highlight the compound's unique pharmacokinetic profile.

In the field of oncology, 3-(2,3,6-trifluorophenyl)morpholine has shown inhibitory effects on specific kinase pathways involved in tumor proliferation. Preclinical studies have identified its activity against kinases such as PI3K and mTOR, which are often dysregulated in cancers. Researchers are now exploring its potential as part of combination therapies, where it may enhance the efficacy of existing chemotherapeutic agents. Early-stage clinical trials are underway to evaluate its safety and tolerability in cancer patients, with preliminary results expected in the coming year.

Despite these promising developments, challenges remain in the clinical translation of 3-(2,3,6-trifluorophenyl)morpholine. Issues such as metabolic stability, potential off-target effects, and formulation optimization are areas of active investigation. Recent studies have employed computational modeling and structure-activity relationship (SAR) analyses to address these challenges, aiming to refine the compound's properties for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating progress in this domain.

In conclusion, 3-(2,3,6-trifluorophenyl)morpholine (CAS: 1270466-08-4) represents a versatile scaffold with broad applications in chemical biology and drug discovery. Its dual potential in CNS disorders and oncology underscores its significance in contemporary research. Future studies will likely focus on expanding its therapeutic indications and overcoming existing limitations, paving the way for its eventual clinical adoption. This brief serves as a comprehensive update for researchers and industry professionals engaged in the study of this compound.